Cas no 1595045-13-8 (5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde)

5-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde is a versatile heterocyclic aldehyde featuring a chloro-substituted benzaldehyde core linked to a dimethylpyrazole moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization, while the pyrazole ring enhances stability and offers potential for coordination chemistry. The chloro substituent provides additional reactivity for cross-coupling reactions. With its well-defined structure and dual functional groups, this compound is suitable for applications requiring precise molecular design, such as ligand synthesis or bioactive molecule development. Its crystalline form ensures consistent purity for reproducible results in research and industrial processes.
5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde structure
1595045-13-8 structure
Product Name:5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
CAS No:1595045-13-8
MF:C12H11ClN2O
MW:234.68154168129
CID:5936722
PubChem ID:114844607
Update Time:2025-10-29

5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
    • EN300-1293204
    • 1595045-13-8
    • Inchi: 1S/C12H11ClN2O/c1-8-5-9(2)15(14-8)12-4-3-11(13)6-10(12)7-16/h3-7H,1-2H3
    • InChI Key: GGVAJBGGASSEOM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=O)C=1)N1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 234.0559907g/mol
  • Monoisotopic Mass: 234.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.9Ų

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Additional information on 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde

Comprehensive Overview of 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1595045-13-8)

5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1595045-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzaldehyde core with a 3,5-dimethyl-1H-pyrazol-1-yl substituent, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, including potential drug candidates and crop protection agents.

The compound’s chloro and aldehyde functional groups contribute to its versatility in chemical reactions, such as nucleophilic substitutions and condensation reactions. Recent studies highlight its utility in constructing heterocyclic frameworks, a key focus in modern medicinal chemistry. With the growing demand for novel small-molecule therapeutics and sustainable agrochemicals, 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde is increasingly explored for its potential in addressing challenges like antibiotic resistance and pest management.

In the context of green chemistry, this compound aligns with trends toward eco-friendly synthesis routes. Its structural motifs are compatible with catalytic methods, reducing waste and energy consumption—a priority for industries complying with REACH and other regulatory standards. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, ensuring compliance with stringent quality controls demanded by pharmaceutical GMP.

From a commercial perspective, suppliers of 1595045-13-8 emphasize its high stability under controlled storage conditions, making it a reliable reagent for large-scale production. The compound’s pyrazole moiety is also notable for its prevalence in FDA-approved drugs, fueling speculation about its applicability in targeted drug delivery systems. As AI-driven drug discovery accelerates, databases like PubChem and SciFinder report rising searches for this CAS number, reflecting its relevance in high-throughput screening.

Beyond pharmaceuticals, 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde is investigated for material science applications, particularly in designing organic semiconductors and photoactive polymers. Its electron-withdrawing and donating groups enable fine-tuning of optoelectronic properties, a hot topic in renewable energy research. This dual utility underscores its cross-disciplinary value, bridging gaps between life sciences and advanced materials.

Safety assessments indicate that the compound requires standard laboratory handling protocols, with no extreme hazards reported. However, researchers are advised to consult SDS documentation for specific guidelines. As global interest in precision medicine and smart farming grows, CAS 1595045-13-8 is poised to remain a compound of strategic importance, with ongoing studies likely to uncover further innovative applications.

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